Cas no 900806-58-8 (2,7-Diphenyl1benzothieno3,2-b1benzothiophene)

2,7-Diphenyl1benzothieno3,2-b1benzothiophene structure
900806-58-8 structure
Product Name:2,7-Diphenyl1benzothieno3,2-b1benzothiophene
CAS No:900806-58-8
MF:C26H16S2
MW:392.535243988037
MDL:MFCD10566889
CID:994544
PubChem ID:87560254
Update Time:2025-09-21

2,7-Diphenyl1benzothieno3,2-b1benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene
    • 2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene (purified by sublimation)
    • 2,7-diphenyl-[1]benzothiolo[3,2-b][1]benzothiole
    • DPh-BTBT
    • 2,5-DIMETHYLPHENYLBORONIC ACI
    • D3526
    • DPh-BTBT (purified by sublimation)
    • 2,7-diphenylbenzo[b]benzo[4,5]thieno[2,3-d]thiophene
    • 2,7-diphenyl[1]benzothieno[3,2-b]benzothiophene
    • 6-Phenyl-2,3-(biphenyl-4,3-diylthio)benzo[b]thiophene
    • A922434
    • 2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene ,
    • DTXSID00659794
    • 900806-58-8
    • D90196
    • 2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene, sublimed grade, 99%
    • SCHEMBL1230128
    • AKOS025394909
    • 5,13-DIPHENYL-8,16-DITHIATETRACYCLO[7.7.0.0(2),?.0(1)?,(1)?]HEXADECA-1(9),2(7),3,5,10(15),11,13-HEPTAENE
    • 2,7-Diphenyl1benzothieno3,2-b1benzothiophene
    • MDL: MFCD10566889
    • Inchi: 1S/C26H16S2/c1-3-7-17(8-4-1)19-11-13-21-23(15-19)27-26-22-14-12-20(16-24(22)28-25(21)26)18-9-5-2-6-10-18/h1-16H
    • InChI Key: SBJIDUSVEICMRY-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C3C=CC=CC=3)C=CC=2C2=C1C1C=CC(C3C=CC=CC=3)=CC=1S2

Computed Properties

  • Exact Mass: 392.06900
  • Monoisotopic Mass: 392.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.6
  • Topological Polar Surface Area: 56.5

Experimental Properties

  • Melting Point: 363-368 °C
  • Flash Point: 119 °C
  • PSA: 56.48000
  • LogP: 8.60320

2,7-Diphenyl1benzothieno3,2-b1benzothiophene Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

2,7-Diphenyl1benzothieno3,2-b1benzothiophene Pricemore >>

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abcr
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2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene
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TRC
D487273-2mg
2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene
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TRC
D487273-10mg
2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene
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abcr
AB251609-100mg
2,7-Diphenyl[1]benzothieno[3,2-b][1]benzothiophene; .
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